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Compound of Interest

Compound Name: (E)-8-Methyl-6-nonenoic acid

Cat. No.: B196130

An In-depth Technical Guide to (E)-8-Methyl-6-
nonenoic Acid

(E)-8-Methyl-6-nonenoic acid is a medium-chain, unsaturated fatty acid of significant interest
in biochemical and pharmaceutical research.[1][2][3] It is a pivotal intermediate in the
biosynthesis of capsaicinoids, the compounds responsible for the pungency of chili peppers
(Capsicum species).[4][5][6] This guide provides a comprehensive overview of its physical and
chemical characteristics, its role in biological pathways, and relevant experimental protocols for
researchers, scientists, and drug development professionals.

General and Physicochemical Properties

(E)-8-Methyl-6-nonenoic acid is typically a light yellow, oily liquid at room temperature.[4][7][8]
Its molecular structure consists of a nine-carbon chain with a carboxylic acid group at one end
and a double bond in the trans (E) configuration between carbons 6 and 7, with a methyl group
at the 8th position.

Table 1: General Identifiers and Properties
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Property Value Reference

IUPAC Name (E)-8-methylnon-6-enoic acid [1]
trans-8-Methylnon-6-enoic

Synonyms Acid, 8-Methylnon-trans-6- [71[9][10]
enoic Acid

CAS Number 59320-77-3 [4191[11][12]

Molecular Formula C10H1802 [419111112]

Molecular Weight 170.25 g/mol [1][4][11][12]

Canonical SMILES CC(C)/c=C/ccccc(=0)0 [1][11]
OCALSPDXYQHUHA-

InChlKey [11[71[9]
FNORWQNLSA-N

Table 2: Physical Characteristics
Property Value Reference
Appearance Light yellow liquid / Yellow oil [41718]
N ) 267 °C at 760 mmHg 130-132

Boiling Point [2][71111]
°C at 12 Torr

Density (Predicted) 0.934 + 0.06 g/cm? [2][7]

Refractive Index (n20/D) 1.440 - 1.450 [21[41[7]

pKa (Predicted) 4.75+0.10 [21[71[11]

XLogP3 2.7 [1][2][11]

Table 3: Solubility Data
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Solvent Solubility Reference
Dimethylformamide (DMF) 30 mg/mL [9][10]
Dimethyl sulfoxide (DMSO) 30 mg/mL [9][10]
Ethanol 30 mg/mL [9][10]
Ethanol:PBS (pH 7.2) (1:6) 0.5 mg/mL [9][10]
Chloroform Soluble / Sparingly [4117711]
Dichloromethane Soluble / Slightly [417111]
Ethyl Acetate Slightly [71[11]
Methanol Soluble [4]

Biological Role: Capsaicin Biosynthesis

(E)-8-Methyl-6-nonenoic acid is a critical precursor in the capsaicinoid biosynthetic pathway.

[4] It is derived from the branched-chain amino acid (leucine/valine) pathway.[4][5] The

availability of this fatty acid is a key determinant of the final capsaicin concentration and,

consequently, the pungency level in the placental tissues of Capsicum fruits.[3][4][5][6]

The final step in capsaicin synthesis is a condensation reaction between the CoA-activated

form of (E)-8-Methyl-6-nonenoic acid and vanillylamine, which is derived from the

phenylpropanoid pathway.[13][14] This reaction is catalyzed by the enzyme capsaicin

synthase, which is encoded by the Punl locus.[13][14]
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Fig 1. Simplified pathway of capsaicin biosynthesis.

Experimental Protocols

Detailed experimental procedures are crucial for the synthesis and use of this compound in
research. Below is a methodology for the synthesis of the activated CoA ester, a key substrate
for enzymatic assays.

Protocol: Synthesis of (E)-8-Methyl-6-nonenoyl-CoA

This protocol is based on the N-hydroxysuccinimide (NHS) and dicyclohexylcarbodiimide
(DCC) activation method.[13]

Materials:

(E)-8-Methyl-6-nonenoic acid

N-hydroxysuccinimide (NHS)

Dicyclohexylcarbodiimide (DCC)

Coenzyme A (CoA)
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o Ethyl acetate (anhydrous)

» Sodium bicarbonate solution
o Nitrogen gas supply
Methodology:

» Activation of Carboxylic Acid:

o Dissolve (E)-8-Methyl-6-nonenoic acid (1 equivalent) and NHS (1 equivalent) in
anhydrous ethyl acetate under a nitrogen atmosphere at room temperature.[13]

o Add a solution of DCC (1 equivalent) in ethyl acetate dropwise to the mixture.[13]

o Stir the reaction for 12 hours. Monitor the reaction completion using Thin Layer
Chromatography (TLC).[13]

o Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU)
precipitate.

o Evaporate the solvent from the filtrate to obtain the NHS-activated ester.
e Formation of CoA Ester:

o Dissolve the NHS-activated ester in an appropriate solvent (e.g., a mixture of isopropanol
and aqueous sodium bicarbonate).

o Separately, dissolve Coenzyme A in a cold sodium bicarbonate solution.
o Add the CoA solution to the activated ester solution and stir at room temperature.
o Monitor the formation of the thioester.

o Purify the resulting (E)-8-Methyl-6-nonenoyl-CoA using appropriate chromatographic
techniques (e.g., HPLC).
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Fig 2. Workflow for the synthesis of (E)-8-Methyl-6-nonenoyl-CoA.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b196130?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data

Spectroscopic analysis is essential for structure confirmation and purity assessment. While full
spectra are typically provided by suppliers, key analytical methods are listed below.

¢ 1H-NMR: Used for identity confirmation.[4]

e Gas Chromatography (GC): Employed to determine purity, which is often 285% or >95%.[4]
The Z-isomer may be present as an impurity.[9]

o GC-MS (Electron lonization): Mass spectrometry data is available in public databases such
as the NIST WebBook, providing fragmentation patterns for structural elucidation.[15][16]
Kovats retention indices have been reported as 1372.8 (non-polar column) and 2259 (polar
column).[1][15]

Handling and Storage

Proper handling and storage are critical to maintain the stability and purity of (E)-8-Methyl-6-
nonenoic acid.

Short-term Storage: Store at +4°C.[4]
e Long-term Storage: For long-term stability (stable for at least 2 years), store at -20°C.[4]

e Conditions: The compound should be stored under an inert atmosphere and protected from
light and moisture.[4][7][8]

o Safety: This compound is a potential thermal degradant of capsaicin with possible mutagenic
effects.[9][10] It is intended for research use only and not for human or veterinary use.[4][9]
Standard laboratory safety precautions should be observed.

Conclusion

(E)-8-Methyl-6-nonenoic acid is a valuable biochemical for studying enzymatic pathways,
particularly in the context of capsaicinoid biosynthesis. Its well-defined physical and chemical
properties, coupled with established synthetic protocols for its activated forms, make it an
essential tool for researchers in natural product chemistry, plant biochemistry, and drug
development exploring TRP channel activators.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b196130#physical-and-chemical-characteristics-of-e-
8-methyl-6-nonenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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